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Compound of Interest

Compound Name: DosatiLink-2
CAS No.: 26351-71-3
Cat. No.: B1679016
Get Quote
. J

For Research Use Only. Not for use in diagnostic procedures.

Introduction

DosatiLink-2 is a novel, potent, and selective heterobifunctional molecule designed for
targeted protein degradation. It operates on the principle of Proteolysis Targeting Chimeras
(PROTACS). DosatiLink-2 links the von Hippel-Lindau (VHL) E3 ubiquitin ligase to the Fictional
Tyrosine Kinase 1 (FTK1), a protein frequently overexpressed in certain cancer cell lines and
implicated in oncogenic signaling. By inducing the proximity of FTK1 to the E3 ligase,
DosatiLink-2 triggers the ubiquitination and subsequent proteasomal degradation of FTK1,
leading to the downstream inhibition of cell growth and proliferation in FTK1-dependent cancer
models.

This document provides detailed application notes and protocols for the handling and
experimental use of DosatiLink-2 for researchers, scientists, and drug development
professionals.
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e Product Name: DosatiLink-2

e Molecular Formula: C3sH42NeO7S

e Molecular Weight: 742.84 g/mol

o Appearance: White to off-white solid

e Purity: 298% (by HPLC)

e Solubility: Soluble in DMSO (>50 mg/mL), sparingly soluble in Ethanol.

o Storage: Store powder at -20°C for up to 12 months. Store DMSO stock solutions at -20°C in
aliquots to avoid freeze-thaw cycles.

Quantitative Data Summary

The following tables summarize the in vitro performance of DosatiLink-2 across various cancer
cell lines.

Table 1: Degradation Potency of DosatiLink-2

Cell Line Histotype DCso (nM)* Dmax (%)
HCT116 Colorectal Carcinoma 15 92
A549 Lung Carcinoma 25 88
Breast
MCF7 ) 40 85
Adenocarcinoma
Prostate
PC-3 >1000 <10

Adenocarcinoma

1DCso: Concentration required to induce 50% degradation of the target protein (FTK1) after 24-
hour treatment. 2Dmax: Maximum percentage of FTK1 degradation observed.

Table 2: Anti-proliferative Activity of DosatiLink-2
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Cell Line Histotype ICs0 (NM)3
HCT116 Colorectal Carcinoma 35

A549 Lung Carcinoma 60

MCF7 Breast Adenocarcinoma 95

PC-3 Prostate Adenocarcinoma >5000

3|Cso: Concentration required to inhibit cell growth by 50% after 72-hour treatment.

Mechanism of Action and Signaling Pathway

DosatiLink-2 forms a ternary complex with the FTK1 protein and the VHL E3 ubiquitin ligase.
This induced proximity facilitates the transfer of ubiquitin (Ub) molecules from the E2 ubiquitin-
conjugating enzyme to lysine residues on the surface of FTK1. The resulting polyubiquitin chain
acts as a recognition signal for the 26S proteasome, which then mediates the degradation of
the FTK1 protein, effectively removing it from the cell.
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Caption: Mechanism of Action for DosatiLink-2.

Experimental Protocols

5.1 Protocol for Western Blot Analysis of FTK1 Degradation

This protocol verifies the degradation of FTK1 protein in cells treated with DosatiLink-2.
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Cell Seeding: Plate cells (e.g., HCT116) in 6-well plates at a density of 3 x 10° cells/well and
allow them to adhere overnight.

Compound Treatment: Prepare serial dilutions of DosatiLink-2 in complete growth medium.
Aspirate the old medium from the cells and add the medium containing DosatiLink-2 or
DMSO (vehicle control). Incubate for the desired time (e.qg., 4, 8, 16, 24 hours).

Cell Lysis: Wash cells twice with ice-cold PBS. Lyse the cells by adding 100 pL of RIPA
buffer supplemented with protease and phosphatase inhibitors. Scrape the cells and transfer
the lysate to a microcentrifuge tube.

Protein Quantification: Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C. Collect the
supernatant and determine the protein concentration using a BCA protein assay.

Sample Preparation: Normalize the protein concentrations for all samples with lysis buffer.
Add 4X Laemmli sample buffer and boil at 95°C for 5 minutes.

SDS-PAGE and Transfer: Load 20 ug of protein per lane onto a 4-12% Bis-Tris gel. Run the
gel and then transfer the proteins to a PVDF membrane.

Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at
room temperature. Incubate with a primary antibody against FTK1 (e.g., 1:1000 dilution) and
a loading control (e.g., GAPDH, B-Actin; 1:5000) overnight at 4°C.

Detection: Wash the membrane three times with TBST. Incubate with an appropriate HRP-
conjugated secondary antibody (1:5000) for 1 hour at room temperature. Wash again and
visualize using an ECL substrate and an imaging system.

Analysis: Quantify band intensities using densitometry software. Normalize the FTK1 signal
to the loading control signal.

5.2 Protocol for Cell Viability Assay
This protocol measures the effect of DosatiLink-2 on cell proliferation.

o Cell Seeding: Seed cells in a 96-well, white, clear-bottom plate at a density of 3,000-5,000
cells/well in 90 pL of medium. Allow cells to adhere overnight.
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o Compound Treatment: Prepare a 10X serial dilution of DosatiLink-2. Add 10 pL of the 10X
compound solution to the appropriate wells to achieve the final desired concentrations.
Include wells with DMSO as a vehicle control.

 Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator.

e Assay: Equilibrate the plate and the CellTiter-Glo® Luminescent Cell Viability Assay reagent
to room temperature.

e Reagent Addition: Add 100 pL of the CellTiter-Glo® reagent to each well.

e Lysis and Signal Stabilization: Mix the contents on an orbital shaker for 2 minutes to induce
cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

o Data Acquisition: Record luminescence using a plate reader.

e Analysis: Normalize the data to the DMSO control wells and plot the results as a dose-
response curve to determine the ICso value using non-linear regression analysis.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for characterizing DosatiLink-2's cellular
activity.
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Caption: General workflow for DosatiLink-2 characterization.

¢ To cite this document: BenchChem. [Standard Operating Procedure for DosatiLink-2
Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679016/docs#standard-operating-procedure-for-
dosatilink-2-handling]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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